Cas no 1902947-15-2 (N-(3,5-dimethyl-1H-pyrazol-4-yl)methyl-2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxamide)

• Product Name: N-(3,5-dimethyl-1H-pyrazol-4-yl)methyl-2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxamide
• CAS No: 1902947-15-2
• MF: C₁₆H₂₁N₅O₂
• MW: 315.370242834091
• CID: 6045668
• PubChem ID: 92126316
• Update Time: 2025-06-20

N-(3,5-dimethyl-1H-pyrazol-4-yl)methyl-2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethyl-1H-pyrazol-4-yl)methyl-2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxamide
• N-[(3,5-dimethyl-1H-pyrazol-4-yl)methyl]-2-methyl-3-oxo-5,6,7,8-tetrahydrocinnoline-6-carboxamide
• N-[(3,5-dimethyl-1H-pyrazol-4-yl)methyl]-2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxamide
• 1902947-15-2
• AKOS025387677
• N-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)-2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxamide
• F6523-1040

• Inchi： 1S/C16H21N5O2/c1-9-13(10(2)19-18-9)8-17-16(23)11-4-5-14-12(6-11)7-15(22)21(3)20-14/h7,11H,4-6,8H2,1-3H3,(H,17,23)(H,18,19)
• InChI Key： BLYWTYLKTDUOCE-UHFFFAOYSA-N
• SMILES： O=C(C1CC2=CC(N(C)N=C2CC1)=O)NCC1C(C)=NNC=1C

Computed Properties

• Exact Mass: 315.16952493g/mol
• Monoisotopic Mass: 315.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 90.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on N-(3,5-dimethyl-1H-pyrazol-4-yl)methyl-2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxamide

N-(3,5-dimethyl-1H-pyrazol-4-yl)methyl-2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxamide: A Novel Compound with Potential Therapeutic Applications

N-(3,5-dimethyl-1H-pyrazol-4-yl)methyl-2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxamide is a synthetic compound with a unique molecular structure that has garnered significant attention in recent years due to its potential therapeutic applications. This compound, with the CAS number 1902947-15-2, represents an innovative approach in the development of pharmaceutical agents targeting specific biological pathways. Its molecular framework combines elements of a pyrazole ring and a hexahydrocinnoline core, which are both known for their diverse pharmacological activities.

The 3,5-dimethyl-1H-pyrazol-4-yl substituent plays a critical role in modulating the compound's biological activity. Pyrazole derivatives are widely studied for their ability to interact with various enzyme targets, including kinases and phosphatases. The 2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxamide moiety contributes to the compound's structural complexity, potentially enhancing its binding affinity to specific receptors or proteins. Recent advances in medicinal chemistry have highlighted the importance of such structural features in optimizing drug efficacy and selectivity.

Current research on this compound focuses on its potential as a lead molecule for developing novel therapeutics. Studies published in 2023 have demonstrated its ability to inhibit specific enzymatic pathways associated with inflammatory diseases. The hexahydrocinnoline core is particularly noteworthy, as it has been shown to exhibit anti-inflammatory properties in preclinical models. This structural component may also contribute to the compound's ability to modulate immune responses, making it a promising candidate for the treatment of autoimmune disorders.

One of the most significant findings in recent studies is the compound's potential to target the mitogen-activated protein kinase (MAPK) pathway. This pathway is implicated in a wide range of diseases, including cancer and neurodegenerative disorders. The pyrazole ring in the compound's structure may facilitate interactions with key enzymes in this pathway, such as ERK1/2 and JNK. These interactions could potentially lead to the suppression of aberrant signaling, offering therapeutic benefits in conditions where MAPK dysregulation is a contributing factor.

Recent advances in computational chemistry have allowed researchers to predict the compound's binding affinity and selectivity. Molecular docking studies suggest that the carboxamide group in the compound's structure may form hydrogen bonds with target proteins, enhancing its pharmacological activity. These findings are particularly relevant in the context of drug design, where optimizing molecular interactions is essential for developing effective therapeutics.

Another area of interest is the compound's potential application in the treatment of metabolic disorders. The hexahydrocinnoline core has been shown to influence lipid metabolism, and preliminary studies suggest that the compound may help regulate cholesterol levels. This property could make it a valuable candidate for the development of drugs targeting cardiovascular diseases and diabetes.

Researchers are also exploring the compound's potential as an antitumor agent. Studies published in 2024 have demonstrated its ability to induce apoptosis in cancer cells. The pyrazole substituent may play a role in this activity by interacting with specific proteins involved in cell survival pathways. These findings highlight the compound's potential as a novel therapeutic agent in oncology.

The synthesis of N-(3,5-dimethyl-1H-pyrazol-4-yl)methyl-2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxamide involves complex chemical reactions that require precise control of reaction conditions. The carboxamide functional group is particularly sensitive to environmental factors, which necessitates careful optimization of the synthesis process to ensure high purity and yield. These synthetic challenges underscore the importance of advanced analytical techniques in characterizing the compound's properties.

As the field of pharmaceutical research continues to evolve, compounds like N-(3,5-dimethyl-1H-pyrazol-4-yl)methyl-2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxamide are becoming increasingly important in the development of targeted therapies. The unique combination of structural elements in this compound provides a foundation for future research into its biological mechanisms and therapeutic potential. Ongoing studies are expected to further elucidate its role in disease treatment and its potential for drug development.